Cas no 1286697-41-3 (4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine)
4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine
- [4-(imidazol-1-ylmethyl)piperidin-1-yl]-(9H-xanthen-9-yl)methanone
- 1286697-41-3
- (4-((1H-imidazol-1-yl)methyl)piperidin-1-yl)(9H-xanthen-9-yl)methanone
- 4-[(1H-imidazol-1-yl)methyl]-1-(9H-xanthene-9-carbonyl)piperidine
- F5822-0098
- AKOS024519450
- SR-01000924983-1
- VU0521260-1
- SR-01000924983
-
- Inchi: 1S/C23H23N3O2/c27-23(26-12-9-17(10-13-26)15-25-14-11-24-16-25)22-18-5-1-3-7-20(18)28-21-8-4-2-6-19(21)22/h1-8,11,14,16-17,22H,9-10,12-13,15H2
- InChI Key: BMFVGJPHJYQKRL-UHFFFAOYSA-N
- SMILES: O=C(C1C2C=CC=CC=2OC2C=CC=CC1=2)N1CCC(CN2C=NC=C2)CC1
Computed Properties
- Exact Mass: 373.17902698g/mol
- Monoisotopic Mass: 373.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 47.4Ų
4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5822-0098-2μmol |
4-[(1H-imidazol-1-yl)methyl]-1-(9H-xanthene-9-carbonyl)piperidine |
1286697-41-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0098-5μmol |
4-[(1H-imidazol-1-yl)methyl]-1-(9H-xanthene-9-carbonyl)piperidine |
1286697-41-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0098-10μmol |
4-[(1H-imidazol-1-yl)methyl]-1-(9H-xanthene-9-carbonyl)piperidine |
1286697-41-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0098-20μmol |
4-[(1H-imidazol-1-yl)methyl]-1-(9H-xanthene-9-carbonyl)piperidine |
1286697-41-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0098-1mg |
4-[(1H-imidazol-1-yl)methyl]-1-(9H-xanthene-9-carbonyl)piperidine |
1286697-41-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0098-2mg |
4-[(1H-imidazol-1-yl)methyl]-1-(9H-xanthene-9-carbonyl)piperidine |
1286697-41-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0098-3mg |
4-[(1H-imidazol-1-yl)methyl]-1-(9H-xanthene-9-carbonyl)piperidine |
1286697-41-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0098-4mg |
4-[(1H-imidazol-1-yl)methyl]-1-(9H-xanthene-9-carbonyl)piperidine |
1286697-41-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0098-5mg |
4-[(1H-imidazol-1-yl)methyl]-1-(9H-xanthene-9-carbonyl)piperidine |
1286697-41-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0098-10mg |
4-[(1H-imidazol-1-yl)methyl]-1-(9H-xanthene-9-carbonyl)piperidine |
1286697-41-3 | 10mg |
$79.0 | 2023-09-09 |
4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine
Comprehensive Analysis of 4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine (CAS No. 1286697-41-3)
The compound 4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine, identified by its CAS No. 1286697-41-3, has garnered significant attention in the field of medicinal chemistry and drug discovery. This structurally unique molecule combines a piperidine core with an imidazole moiety and a xanthene carbonyl group, making it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its hybrid structure that may interact with multiple targets.
One of the most searched questions in the context of this compound is: "What are the applications of 4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine in drug development?". Current studies suggest that this molecule could play a role in targeting enzymes or receptors associated with inflammation and metabolic disorders. Its imidazole ring, a common pharmacophore in FDA-approved drugs, contributes to its potential bioactivity, while the xanthene scaffold may enhance its binding affinity and selectivity.
From a synthetic chemistry perspective, the preparation of CAS No. 1286697-41-3 involves multi-step organic transformations, often starting from commercially available piperidine derivatives. The incorporation of the imidazole ring typically requires careful optimization of reaction conditions to achieve high yields and purity. Recent publications have highlighted novel catalytic methods for constructing such hybrid structures, addressing another frequently asked question: "How to synthesize 4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine efficiently?"
The physicochemical properties of this compound are equally intriguing to researchers. Its logP value and solubility profile suggest moderate lipophilicity, which is advantageous for drug-like molecules needing to cross biological membranes. Computational studies of 4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine have predicted favorable interactions with various protein targets, particularly those containing aromatic amino acid residues in their binding sites. These findings align with current trends in computer-aided drug design, a hot topic in pharmaceutical research.
Stability studies of CAS No. 1286697-41-3 under different conditions have shown that the compound maintains integrity in standard storage environments, though precautions against moisture are recommended. This stability profile makes it suitable for long-term research applications, answering another common query: "Is 4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine stable for laboratory use?" Proper handling and storage in amber vials at controlled temperatures are advised to preserve its chemical properties.
In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize this compound. The pharmaceutical industry's growing emphasis on atom economy and reduced waste generation has led to innovative approaches in preparing imidazole-containing derivatives like 4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine. These developments respond to increasing searches for "environmentally friendly synthesis of complex heterocycles" in scientific databases.
Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The distinct spectral signatures of the xanthene and imidazole moieties facilitate unambiguous structural confirmation. These analytical aspects are crucial for quality control in research settings, addressing another frequently searched topic: "How to characterize and validate 4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine?"
Looking forward, the scientific community anticipates expanded research into the biological activities of CAS No. 1286697-41-3. Preliminary computational docking studies suggest potential interactions with clinically relevant targets, though experimental validation remains ongoing. This aligns with current interests in structure-activity relationship studies and fragment-based drug discovery, both trending topics in medicinal chemistry publications and conference discussions.
The intellectual property landscape surrounding this compound is also evolving, with researchers investigating its potential as a novel scaffold for patentable derivatives. This aspect responds to frequent queries about "patent status of 4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine analogs" in professional forums. As with many innovative chemical entities, proper documentation of novel synthetic routes and applications is essential for protecting research investments.
In conclusion, 4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine represents an exciting area of investigation at the intersection of synthetic chemistry and drug discovery. Its unique structural features, combined with promising computational predictions, position it as a compound worthy of further exploration. As research progresses, scientists expect to uncover more about its potential applications, mechanism of action, and optimization strategies - topics that continue to drive scientific inquiry in this specialized field.
1286697-41-3 (4-(1H-imidazol-1-yl)methyl-1-(9H-xanthene-9-carbonyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)